Cas no 137-86-0 (Octotiamine)

Octotiamine Properties

Names and Identifiers

• Octanoic acid,6-(acetylthio)-8-[[2-[[(4-amino-2-methyl-5-pyrimidinyl)methyl]formylamino]-1-(2-hydroxyethyl)-1-propen-1-yl]dithio]-,methyl ester
• methyl 6-acetylsulfanyl-8-[[(E)-2-[(4-amino-2-methylpyrimidin-5-yl)methyl-formylamino]-5-hydroxypent-2-en-3-yl]disulfanyl]octanoate
• Octanoic acid,6-(acetylthio)-8-[[2-[[(4-amino-2-methyl-5-pyrimidinyl)methyl]formylamino]-1-(2-...
• Octanoic acid,6-(acetylthio)-8-[[2-[[(4-amino-2-methyl-5-pyrimidinyl)methyl]formylamino]-1-(2-hydroxyethyl)-1-propen-1-yl]dit
• OCTOTIAMINE
• Gerstop
• neuvitan
• gerostop
• octiamine
• Octotiamina [INN-Spanish]
• S-(3-Acetylthio-7-carbomethoxyheptylthio)thiamine
• Thiamine 8-(methyl 6-acetyldihydrothioctate) disulfide
• Thiamine(7-methoxycarbonyl-3-acetylthioheptyl) disulfide
• octanoicacid,6-(acetylthio)-8-((2-(((4-amino-2-methyl-5-pyrimidinyl)methyl)fo
• 6-(Acetylthio)-8-[[2-[[(4-amino-2-methyl-5-pyrimidinyl)methyl]formylamino]-1-(2-hydroxyethyl)-1-propenyl]dithio]octanoic acid methyl
• DTXCID0031429
• AKOS015903795
• BDBM50024513
• SCHEMBL182117
• CHEMBL285358
• CAS-137-86-0
• starbld0009633
• CS-0026219
• TATD; Thiamine 8-(methyl 6-acetyldihydrothioctate) disulfide
• Octotiamin
• NCGC00319022-01
• 137-86-0
• Tox21_113988
• Q19598167
• 6-Acetylsulfanyl-8-[2-[(4-amino-2-methyl-pyrimidin-5-ylmethyl)-formyl-amino]-1-(2-hydroxy-ethyl)-propenyldisulfanyl]-octanoic acid methyl ester(ATD)
• DTXSID3057640
• HY-105541
• SCHEMBL182116
• C90398
• octotiamine
• +Expand

• InChIKey： VJTXQHYNRDGLON-LTGZKZEYSA-N
• Inchi： InChI=1S/C23H36N4O5S3/c1-16(27(15-29)14-19-13-25-17(2)26-23(19)24)21(9-11-28)35-33-12-10-20(34-18(3)30)7-5-6-8-22(31)32-4/h13,15,20,28H,5-12,14H2,1-4H3,(H2,24,25,26)/b21-16+
• SMILES： COC(CCCCC(CCSS/C(=C(/N(CC1=CN=C(C)N=C1N)C=O)\C)/CCO)SC(=O)C)=O

Computed Properties

• Exact Mass: 544.18500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 18
• Monoisotopic Mass: 544.18478378g/mol
• Heavy Atom Count: 35
• Complexity: 698
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 212Ų

Experimental Properties

• LogP: 5.30980
• PSA: 211.61000
• Refractive Index: 1.5960 (estimate)
• Boiling Point: 722.0±60.0 °C at 760 mmHg
• Melting Point: 106-109°
• Vapor Pressure: 0.0±2.5 mmHg at 25°C
• Flash Point: 390.5±32.9 °C
• Density: 1.1973 (rough estimate)